Cas no 10202-45-6 (2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine)

• Product Name: 2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine
• CAS No: 10202-45-6
• MF: C₁₅H₉Cl₂N₃
• MW: 302.158060789108
• MDL: MFCD28556865
• CID: 850400
• PubChem ID: 253661298
• Update Time: 2025-05-25

2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-(biphenyl-4-yl)-1,3,5-triazine
• 2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine
• 2-(biphenyl-4-yl)-4,6-dichloro-1,3,5-triazine
• 2-[1,1-biphenyl]-4-yl-4,6-dichloro-1,3,5-Triazine
• 4-Dichloro-6-(biphenyl-4-yl)-1,3,5-triazine
• 2,4-dichloro-6-(4-phenylphenyl)-1,3,5-triazine
• JYPGHMDTTDKUEL-UHFFFAOYSA-N
• 2-[1,1'-biphenyl]-4-yl-4,6-dichloro-1,3,5-triazine
• AMY37852
• OL10208
• 2-([1,1'-Biphenyl]-4-yl)-4,6-dichloro-1,3,5-triazine
• AS-75967
• CS-0135853
• F16049
• 2-Biphenyl-4-yl-4,6-dichloro-[1,3,5]triazine
• SCHEMBL4031522
• SB73713
• DB-260547
• AKOS014986132
• SY055801
• 10202-45-6
• B4940
• MFCD28556865

• MDL： MFCD28556865
• Inchi： 1S/C15H9Cl2N3/c16-14-18-13(19-15(17)20-14)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： JYPGHMDTTDKUEL-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(C2C=CC(=CC=2)C2C=CC=CC=2)N=1)Cl

Computed Properties

• Exact Mass: 301.0173527 g/mol
• Monoisotopic Mass: 301.0173527 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.7
• Molecular Weight: 302.2

Experimental Properties

• Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157.0 to 161.0 deg-C
• Solubility: Insuluble (6.3E-4 g/L) (25 ºC),

2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine

Recent Advances in the Study of 2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine (CAS: 10202-45-6)

The compound 2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine (CAS: 10202-45-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have focused on its synthesis, reactivity, and biological activities, shedding light on its utility as a versatile building block in medicinal chemistry and materials science.

One of the key advancements in the synthesis of 2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine involves the optimization of reaction conditions to improve yield and purity. Researchers have employed modern catalytic methods and green chemistry principles to achieve more sustainable and efficient production processes. These developments are crucial for scaling up production while minimizing environmental impact.

In terms of reactivity, recent investigations have explored the compound's ability to undergo nucleophilic substitution reactions, making it a valuable intermediate for the construction of more complex molecular architectures. Its dichloro-triazine core is particularly reactive towards amines and alcohols, enabling the synthesis of diverse derivatives with tailored properties for specific applications.

The biological activities of 2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine and its derivatives have also been a focal point of recent research. Preliminary studies suggest that certain derivatives exhibit promising antimicrobial and anticancer properties. For instance, modifications at the triazine ring have been shown to enhance binding affinity to specific biological targets, such as enzymes involved in pathogenic pathways.

Furthermore, the compound's potential in materials science has been highlighted by its incorporation into polymeric and supramolecular systems. Its rigid biphenyl-triazine framework contributes to the thermal stability and mechanical strength of these materials, making them suitable for high-performance applications in electronics and coatings.

In conclusion, the ongoing research on 2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine (CAS: 10202-45-6) underscores its multifaceted role in chemical biology and pharmaceutical development. Future studies are expected to delve deeper into its mechanistic pathways and explore novel applications, further solidifying its importance in the field.